3-Nitro-5-(trifluoromethyl)-2-pyridinecarboxamide

• Molecular Formula: C7H4F3N3O3
• Molecular Weight: 235.12 g/mol
• IUPAC Name: 3-nitro-5-(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C7H4F3N3O3/c8-7(9,10)3-1-4(13(15)16)5(6(11)14)12-2-3/h1-2H,(H2,11,14)
• InChI Key: KYYLNFYKYIDHFG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])C(=O)N)C(F)(F)F

Description

3-Nitro-5-(trifluoromethyl)-2-pyridinecarboxamide is a useful research compound. Its molecular formula is C7H4F3N3O3 and its molecular weight is 235.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Nitro-5-(trifluoromethyl)-2-pyridinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Nitro-5-(trifluoromethyl)-2-pyridinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A round bottom flask was charged with 3-nitro-5-(trifluoromethyl)picolinonitrile (910 mg, 4.19 mmol) and sulfuric acid (4192 μl, 4.19 mmol), and the mixture was stirred at 60° C. for 16 h. Upon cooling to RT the crude mixture was poured onto ice, and the resulting solids were filtered, washed with water and dried. 3-nitro-5-(trifluoromethyl)picolinamide (850 mg, 3.62 mmol, 86% yield) was isolated as a light yellow solid. LC/MS (ESI+) m/z=236.1 (M+H).